Cas no 787591-35-9 ({3-[2-(morpholin-4-yl)ethoxy]phenyl}boronic acid)

• Product Name: {3-[2-(morpholin-4-yl)ethoxy]phenyl}boronic acid
• CAS No: 787591-35-9
• MF: C₁₂H₁₈BNO₄
• MW: 251.086623668671
• MDL: MFCD11053818
• CID: 533918
• PubChem ID: 21070905
• Update Time: 2025-10-29

{3-[2-(morpholin-4-yl)ethoxy]phenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(2-Morpholinoethoxy)phenyl)boronic acid
• [3-(2-morpholin-4-ylethoxy)phenyl]boronic acid
• 3-(2-Morpholinoethoxy)phenylboronic acid
• Boronic acid, [3-[2-(4-morpholinyl)ethoxy]phenyl]-
• 3-(2-morpholin-4-yl-ethoxy)-phenylboronic acid
• {3-[2-(morpholin-4-yl)ethoxy]phenyl}boronic acid

• MDL： MFCD11053818
• Inchi： 1S/C12H18BNO4/c15-13(16)11-2-1-3-12(10-11)18-9-6-14-4-7-17-8-5-14/h1-3,10,15-16H,4-9H2
• InChI Key： KUXSLEXAYSGYIE-UHFFFAOYSA-N
• SMILES： O1CCN(CCOC2C=CC=C(B(O)O)C=2)CC1

Computed Properties

• Exact Mass: 251.13300

Experimental Properties

• PSA: 62.16000
• LogP: -0.98470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on {3-[2-(morpholin-4-yl)ethoxy]phenyl}boronic acid

Compound CAS No 787591-35-9: {3-[2-(Morpholin-4-yl)ethoxy]phenyl}boronic Acid

The compound with CAS No 787591-35-9, commonly referred to as {3-[2-(Morpholin-4-yl)ethoxy]phenyl}boronic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of boronic acid, a class of compounds known for their versatility in forming covalent bonds under specific reaction conditions. The presence of the Morpholin-4-yl group introduces unique electronic and steric properties, making this compound particularly valuable in various chemical transformations.

Recent advancements in organoboron chemistry have highlighted the importance of {3-[2-(Morpholin-4-yl)ethoxy]phenyl}boronic Acid in the construction of complex molecular architectures. Its ability to participate in Suzuki-Miyaura coupling reactions has been extensively explored, enabling the synthesis of biaryl compounds with high precision. This property is especially relevant in drug discovery and materials engineering, where precise control over molecular structure is paramount.

One of the most notable applications of this compound is its role as a building block in the synthesis of advanced materials. Researchers have demonstrated that {3-[2-(Morpholin-4-yl)ethoxy]phenyl}boronic Acid can be used to construct two-dimensional materials, such as graphene analogs, through controlled coupling reactions. These materials exhibit exceptional electronic properties, making them candidates for next-generation electronic devices.

The Morpholin-4-yl group within the molecule plays a critical role in modulating its reactivity. Morpholine, a heterocyclic amine, is known for its ability to act as a mild base and stabilize reactive intermediates during chemical transformations. This property enhances the stability and selectivity of reactions involving {3-[2-(Morpholin-4-yl)ethoxy]phenyl}boronic Acid, making it a preferred choice in many synthetic protocols.

Recent studies have also explored the potential of this compound in bioconjugation chemistry. Its boronic acid functionality enables efficient coupling with sugars and other biomolecules, opening new avenues for glycoconjugate synthesis. This application is particularly promising in the development of novel therapeutics and diagnostic agents.

In terms of synthesis, {3-[2-(Morpholin-4-yl)ethoxy]phenyl}boronic Acid can be prepared via several routes, including nucleophilic aromatic substitution and Suzuki coupling reactions. The choice of synthetic pathway depends on the starting materials and desired product purity. Researchers have reported optimized conditions that minimize side reactions and maximize yield, ensuring scalable production.

The physical properties of this compound are also worth noting. It exhibits good solubility in polar solvents such as dichloromethane and THF, facilitating its use in solution-phase reactions. Its melting point and stability under various reaction conditions have been characterized, providing essential data for its application in diverse chemical processes.

Looking ahead, the continued exploration of {3-[2-(Morpholin-4-yl)ethoxy]phenyl}boronic Acid is expected to unlock new applications across multiple disciplines. Its unique combination of functional groups positions it as a key player in the development of advanced materials, pharmaceuticals, and diagnostic tools.